Cas no 2228638-83-1 (5-(1-phenylethyl)-1,3-oxazol-2-amine)

• Product Name: 5-(1-phenylethyl)-1,3-oxazol-2-amine
• CAS No: 2228638-83-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6240693
• PubChem ID: 165850157
• Update Time: 2025-05-19

5-(1-phenylethyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-phenylethyl)-1,3-oxazol-2-amine
• 2228638-83-1
• EN300-1861854

• Inchi： 1S/C11H12N2O/c1-8(9-5-3-2-4-6-9)10-7-13-11(12)14-10/h2-8H,1H3,(H2,12,13)
• InChI Key： XUIHEKHZKKXLIV-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Additional information on 5-(1-phenylethyl)-1,3-oxazol-2-amine

5-(1-phenylethyl)-1,3-oxazol-2-amine: A Comprehensive Overview

5-(1-phenylethyl)-1,3-oxazol-2-amine, also known by its CAS number 2228638-83-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the phenethyl group at the 5-position of the oxazole ring introduces unique electronic and steric properties, making it a promising candidate for various applications.

The synthesis of 5-(1-phenylethyl)-1,3-oxazol-2-amine has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and reduce environmental impact. These methods not only improve the yield but also ensure better control over the stereochemistry of the product.

In terms of pharmacological activity, 5-(1-phenylethyl)-1,3-oxazol-2-amine has shown potential as a bioactive compound. Studies have demonstrated its ability to modulate key biological targets, including enzymes involved in inflammatory pathways and receptors associated with neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its anti-inflammatory effects in vitro, suggesting its potential as a lead compound for developing novel therapeutic agents.

The structural versatility of 5-(1-phenylethyl)-1,3-oxazol-2-amine also makes it an attractive scaffold for drug design. By modifying the substituents on the oxazole ring or the phenethyl group, researchers can tailor its properties to target specific biological systems. This approach has been successfully employed in designing analogs with improved bioavailability and selectivity.

From an industrial perspective, the production and application of CAS 2228638-83-1 are closely monitored to ensure compliance with safety and regulatory standards. Its use in pharmaceutical research is particularly promising due to its unique combination of chemical stability and bioactivity. Ongoing studies are exploring its potential in treating conditions such as neurodegenerative diseases and chronic inflammation.

In conclusion, 5-(1-phenylethyl)-1,3-oxazol-2-amine, with its CAS number 2228638-83-1, represents a valuable compound in contemporary chemical research. Its structural features, synthetic accessibility, and pharmacological potential make it a subject of continued interest across multiple disciplines. As research progresses, this compound is expected to contribute significantly to the development of innovative therapeutic solutions.